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Ciraparantag is a small, synthetic, water-soluble molecule investigated as a broad-spectrum reversal agent
for anticoagulants [1]. Its proposed value lies in its ability to reverse the effects of both DOACs and low

molecular weight heparin (LMWH), which could fill a significant gap in managing emergency bleeding [2].

Proposed Mechanism: Ciraparantag is designed to bind non-covalently via charge-charge interactions to
unfractionated heparin, LMWH, and DOACs like rivaroxaban and apixaban [3] [4] [5]. This binding is
believed to sequester the anticoagulant molecules, effectively neutralizing their activity and re-establishing
normal clot formation [1] [3]. The diagram below illustrates this proposed mechanism and the subsequent

restoration of coagulation.
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Pharmacokinetic Profile: Ciraparantag is administered via intravenous infusion, with a treatment regimen
anticipated to be a single dose over approximately 10 minutes [1]. It demonstrates rapid action, reaching

maximum concentration within minutes and has a short half-life of 12 to 19 minutes [4] [5]. It is primarily

hydrolyzed by serum peptidases into inactive metabolites, which are then recovered in the urine [4] [5].

Summary of Key Experimental Evidence

The following table summarizes the clinical and preclinical studies that form the evidence base for

ciraparantag.
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Anticoagulant

Study Model/Type Key Findings/Outcomes Citation
Reversed

Phase 2 Clinical Trials Apixaban, Rapid, complete reversal within 1 hour; [1]
(Randomized, single- Rivaroxaban effect sustained for 5-6 hours; well-tolerated
blind, placebo-controlled) with mild, transient side effects (flushing,

warmth).
Preclinical Model (Rat Heparins, Single 1V dose significantly reduced blood [4] [5]
tail transection & liver DOACs loss when given both before and after a
laceration) bleeding injury.
Mechanism & Binding Heparins, Dynamic light-scattering confirmed binding [4] [5]
Studies DOACs to target anticoagulants and lack of binding

to coagulation factors or other common

drugs.

Comparative Analysis with Available Reversal Agents

Currently, specific reversal agents are available only for certain anticoagulants: Idarucizumab for dabigatran
and Andexanet alfa for factor Xa inhibitors (apixaban, rivaroxaban, edoxaban) [2]. There remains a need for
a universal agent, especially for life-threatening bleeding or emergency surgery where the specific

anticoagulant may be unknown [2].

The table below compares ciraparantag's profile with the general characteristics of existing reversal

strategies.

. . Non-Specific
Feature Ciraparanta Agent-specific Antidotes (e.g., .
P g Idarucizumab, Andexanet alfa) 9 8-

PCCs)
Spectrum of Broad-spectrum Specific (one or a single class) Broad, non-
Activity (DOACs, LMWH) [1] [3] [2] specific [2]
Mechanism of Binds directly to Drug-specific binding or decoy Replenishes clotting
Action anticoagulant [4] [5] [2] factors [2]
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. . Non-Specific
. Ci ; Agent-specific Antidotes (e.g., Agents (
eature iraparanta ents (e.g.,
P g Idarucizumab, Andexanet alfa) g g

PCCs)
Speed of Action Rapid (minutes) [4] Rapid [2] Rapid
Development Investigational (Phase Approved and marketed [2] Approved for other
Status 2) [6] [1] indications
Reported Mild, transient Varies by agent Risk of thrombotic
Tolerability warmth/flushing [1] events

Detailed Clinical Trial Methodology

For the Phase 2 clinical trials cited, the experimental design was as follows [1]:

e Population: Healthy elderly adults (age 50-75 years).

¢ Intervention: Participants were administered steady-state doses of either apixaban or rivaroxaban.
They then received a single, weight-based dose of ciraparantag or a placebo.

e Measurement of Effect. Reversal of anticoagulation was measured using Whole Blood Clotting Time
(WBCT), a specific and sensitive assay for detecting the activity of these anticoagulants.

e Outcomes: The primary outcome was the reversal of WBCT to baseline (normal) levels. Secondary
outcomes included the time to reversal and the duration of the effect.

Key Takeaways and Future Directions

¢ Universal Potential: Ciraparantag's primary advantage is its potential as a single-agent reversal for
multiple anticoagulant classes (DOACs and heparins), which is not currently available [2] [1].

e Favorable Safety in Trials: In completed studies, it has been well-tolerated, with the most common
adverse events being mild and transient sensations of warmth or flushing [1].

e Status and Limitations: It is crucial to note that Ciraparantag is not yet approved for use by the
FDA or any other regulatory authority [1]. Its efficacy and safety are still under investigation. The most
recent clinical trial identified in the search results was initiated in November 2020 [6], and a 2022
review noted it was still in Phase 2 trials [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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